Cas no 898433-18-6 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide
• CAS No: 898433-18-6
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5482177
• Update Time: 2025-10-29

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]cyclohexanecarboxamide
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide

• InChI Key： RNBKOSDJJBUYNE-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N2CCC3=C(C2)C=CC=C3)C2=CC=CO2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide

N-2-(Furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide: A Novel Compound for Targeted Therapeutic Applications

CAS No. 898433-18-6 represents a structurally complex molecule with potential applications in pharmaceutical research. This compound, known as N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide, combines multiple pharmacophoric elements that may contribute to its biological activity. The molecular framework integrates a cyclohexanecarboxamide backbone, a furan-2-yl group, and a 1,2,3,4-tetrahydroisoquinolin-2-yl moiety, creating a unique scaffold for drug development. Recent studies in medicinal chemistry highlight the significance of such multi-ring systems in modulating cellular pathways, particularly in the context of inflammatory and neurodegenerative diseases.

The 1,2,3,4-tetrahydroisoquinolin-2-yl fragment is a key structural component that has been extensively studied for its ability to interact with ionotropic receptors. This moiety is often associated with neuroprotective effects, as demonstrated in preclinical models of Parkinson’s disease. The furan-2-yl group, on the other hand, introduces aromaticity and potential hydrogen-bonding capabilities, which may enhance the molecule’s binding affinity to target proteins. The cyclohexanecarboxamide core provides a flexible linker that allows for conformational adjustments, a feature that is critical for optimizing drug-target interactions.

Recent advancements in computational drug design have underscored the importance of multi-target ligands in addressing complex pathophysiological conditions. The N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide structure exemplifies this concept by integrating multiple pharmacophoric elements into a single molecule. This design approach is particularly relevant in the development of therapies for diseases such as Alzheimer’s and multiple sclerosis, where multifactorial mechanisms are involved. The compound’s potential to modulate both inflammatory and neurodegenerative pathways makes it a promising candidate for further investigation.

Experimental studies on similar scaffolds have revealed that the presence of a furan ring can significantly alter the physicochemical properties of a molecule. For instance, the introduction of a furan-2-yl group has been shown to increase the hydrophobicity of certain compounds, which may influence their permeability across biological membranes. This property is particularly valuable in the context of central nervous system (CNS) drug delivery, where the blood-brain barrier poses a significant challenge. The 1,2,3,4-tetrahydroisoquinolin-2-yl fragment, meanwhile, may contribute to the molecule’s ability to cross the blood-brain barrier through its interaction with specific transporters.

Recent breakthroughs in high-throughput screening technologies have facilitated the identification of novel compounds with potential therapeutic applications. The N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide scaffold has been evaluated in several in vitro studies, where it demonstrated significant activity against a range of targets. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in the progression of inflammatory diseases. These findings align with the growing trend of targeting kinase pathways in the development of anti-inflammatory drugs.

The synthesis of such complex molecules often involves multi-step organic reactions, with careful attention to stereochemistry and functional group compatibility. The cyclohexanecarboxamide core serves as a versatile platform for the introduction of various substituents, allowing for the fine-tuning of the molecule’s pharmacological profile. Advances in asymmetric catalysis have enabled the efficient synthesis of chiral derivatives of this compound, which may exhibit distinct biological activities compared to their racemic counterparts.

Drug discovery efforts have increasingly focused on the development of molecules with improved pharmacokinetic properties. The 1,2,3,4-tetrahydroisoquinolin-2-yl fragment, in particular, has been shown to enhance the metabolic stability of certain compounds, reducing the risk of rapid clearance from the systemic circulation. This property is crucial for the design of long-acting therapeutics, which may offer advantages in the treatment of chronic conditions such as diabetes and hypertension.

Recent studies on the furan-2-yl group have highlighted its potential to modulate the activity of certain enzymes involved in metabolic pathways. For example, the incorporation of a furan ring into a molecule has been associated with increased metabolic stability and reduced toxicity in preclinical models. These findings suggest that the N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide scaffold may offer advantages in terms of safety and efficacy compared to structurally related compounds.

The integration of multiple pharmacophoric elements into a single molecule represents a significant advancement in the field of medicinal chemistry. The N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylcyclohexanecarboxamide structure exemplifies this approach by combining the beneficial properties of a furan ring, a tetrahydroisoquinoline moiety, and a cyclohexanecarboxamide core. This multifunctional design may enable the compound to address complex disease mechanisms that are difficult to target with conventional monotherapies.

As the field of drug discovery continues to evolve, the development of molecules with novel structural features remains a priority. The CAS No. 898433-18-6 compound, with its unique combination of pharmacophoric elements, represents a promising candidate for further investigation. Ongoing research into its biological activity, pharmacokinetic properties, and potential therapeutic applications will be critical in determining its role in future drug development strategies.